Cas no 2555249-93-7 (7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole)

• Product Name: 7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole
• CAS No: 2555249-93-7
• MF: C₁₂H₁₀ClNO
• MW: 219.67
• MDL: MFCD32862702
• CID: 5088328
• Update Time: 2025-06-25

7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole

• MDL： MFCD32862702
• Inchi： 1S/C12H10ClNO/c1-7-14-12-10-4-3-9(13)6-8(10)2-5-11(12)15-7/h3-4,6H,2,5H2,1H3
• InChI Key： FWIYCUUNUDFDPE-UHFFFAOYSA-N
• SMILES： C1=CC(Cl)=CC2CCC3OC(C)=NC=3C1=2

Additional information on 7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole

Introduction to 7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole (CAS No. 2555249-93-7)

7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2555249-93-7, belongs to the naphthodiazole class and exhibits a fused ring system consisting of a naphthalene core linked to an oxazole moiety. The presence of a chlorine substituent at the 7-position and a methyl group at the 2-position introduces specific electronic and steric characteristics that make this molecule a promising candidate for further investigation in medicinal chemistry.

The structural framework of 7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole contributes to its potential biological activity by providing multiple sites for interaction with biological targets. The oxazole ring, known for its stability and ability to engage in hydrogen bonding, plays a crucial role in modulating the compound's pharmacokinetic profile. Additionally, the chlorine atom at the 7-position can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with enhanced potency or selectivity.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic scaffolds due to their diverse biological activities. 7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole has been explored in several preclinical studies as a potential lead compound for treating various diseases. Its structural similarity to known bioactive molecules suggests that it may possess inhibitory effects on enzymes or receptors involved in pathophysiological processes.

One of the most compelling aspects of 7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole is its potential application in oncology research. Preliminary studies have indicated that this compound may exhibit cytotoxic effects against certain cancer cell lines by interfering with key signaling pathways. The ability of the oxazole ring to interact with nucleophilic residues in proteins and enzymes could be exploited to develop targeted therapies that selectively inhibit tumor growth while minimizing side effects.

The synthesis of 7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the naphthodiazole core, followed by functional group transformations such as chlorination and methylation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research.

The pharmacological profile of 7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole is still under investigation, but early findings suggest that it may have broad-spectrum activity. In vitro assays have shown promising results in terms of inhibiting certain enzymes associated with inflammation and oxidative stress. These effects could make this compound a valuable asset in developing treatments for chronic inflammatory diseases and neurodegenerative disorders.

Furthermore, the structural flexibility of 7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole allows for modifications that can fine-tune its pharmacological properties. By introducing additional substituents or altering the substitution pattern on the naphthalene ring, researchers can explore new chemical space and identify compounds with improved efficacy and reduced toxicity. This adaptability is a significant advantage in drug discovery programs aimed at addressing unmet medical needs.

The computational modeling studies have also played a crucial role in understanding the interactions between 7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole and its potential targets. Molecular docking simulations have revealed that this compound can bind effectively to various protein receptors, suggesting multiple mechanisms of action. These insights are invaluable for designing structure-based drug design strategies that maximize binding affinity and selectivity.

In conclusion,7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole (CAS No. 2555249-93-7) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive molecule for exploring new therapeutic interventions. As research continues to uncover more about its pharmacological properties,7-Chloro-2-methyl-4,5-dihydro-naphtho[1,2-d]oxazole is poised to contribute significantly to advancements in drug discovery and development.